Cas no 6285-35-4 (N,n-dimethyl-4-[(e)-2-(1-methylbenzo[e][1,3]benzothiazol-1-ium-2-yl)ethenyl]aniline;iodide)

N,n-dimethyl-4-[(e)-2-(1-methylbenzo[e][1,3]benzothiazol-1-ium-2-yl)ethenyl]aniline;iodide structure
6285-35-4 structure
Product Name:N,n-dimethyl-4-[(e)-2-(1-methylbenzo[e][1,3]benzothiazol-1-ium-2-yl)ethenyl]aniline;iodide
CAS No:6285-35-4
MF:C22H21IN2S
MW:472.385016202927
CID:1640818
PubChem ID:6433478
Update Time:2025-04-21

N,n-dimethyl-4-[(e)-2-(1-methylbenzo[e][1,3]benzothiazol-1-ium-2-yl)ethenyl]aniline;iodide Chemical and Physical Properties

Names and Identifiers

    • LS-95666
    • 2-(4-dimethylamino-styryl)-1-methyl-naphtho[1,2-d]thiazolium, iodide
    • AC1O5GAD
    • 2-(p-Dimethylaminostyryl)-1-methylnaphtho(1,2-d)thiazolium iodide
    • WLN: T B566 CK ESJ C1 D1U1R DN1&amp
    • amp
    • 2-(4-Dimethylamino-styryl)-1-methyl-naphtho[1,2-d]thiazolium, Jodid
    • (E)-2-[2-(4-Dimethylaminophenyl)vinyl]-1-methylnaphtho[1,2-d]thiazol-3-ium iodide
    • NAPHTHO(1,2-d)THIAZOLIUM, 2-(p-DIMETHYLAMINOSTYRYL)-1-METHYL-, IODIDE
    • NSC5551
    • 1 &amp
    • 2-(p-Dimethylaminostyryl)-naphtho(1,2-d)thiazole methiodide
    • N,N-dimethyl-4-[(E)-2-(1-methylbenzo[e][1,3]benzothiazol-1-ium-2-yl)ethenyl]aniline,iodide
    • iodide
    • N,N-dimethyl-4-[(E)-2-(1-methylbenzo[e][1,3]benzothiazol-1-ium-2-yl)ethenyl]aniline
    • N,N-dimethyl-4-[(E)-2-(1-methylbenzo[e][1,3]benzothiazol-1-ium-2-yl)ethenyl]aniline;iodide
    • Naphtho(1, 2-(p-dimethylaminostyryl)-1-methyl-, iodide
    • WLN: T B566 CK ESJ C1 D1U1R DN1&1 &I
    • SCHEMBL7558506
    • SCHEMBL8390774
    • Naphtho(1,2-d)thiazolium, 2-(2-(4-(dimethylamino)phenyl)ethenyl)-1-methyl-, iodide
    • SCHEMBL8390784
    • AKOS016373408
    • NSC 5551
    • Naphtho[1, 2-[2-[4-(dimethylamino)phenyl]ethenyl]-1-methyl-, iodide
    • 6285-35-4
    • NSC-5551
    • N,n-dimethyl-4-[(e)-2-(1-methylbenzo[e][1,3]benzothiazol-1-ium-2-yl)ethenyl]aniline;iodide
    • Inchi: 1S/C22H21N2S.HI/c1-23(2)18-12-8-16(9-13-18)10-15-21-24(3)22-19-7-5-4-6-17(19)11-14-20(22)25-21;/h4-15H,1-3H3;1H/q+1;/p-1
    • InChI Key: IKAPOHKDZVIPFQ-UHFFFAOYSA-M
    • SMILES: [I-].S1C(/C=C/C2C=CC(=CC=2)N(C)C)=[N+](C)C2=C1C=CC1C=CC=CC2=1

Computed Properties

  • Exact Mass: 450.8823
  • Monoisotopic Mass: 472.047
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 469
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 35.4A^2

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 7.12
  • LogP: 2.11940
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